Cas no 2171214-30-3 (2-{N-methyl-1-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid)

• Product Name: 2-{N-methyl-1-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid
• CAS No: 2171214-30-3
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5766419
• PubChem ID: 165532767
• Update Time: 2025-05-28

2-{N-methyl-1-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-methyl-1-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
• 2171214-30-3
• 2-{N-methyl-1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
• EN300-1487024
• 2172386-89-7
• EN300-1544592
• EN300-1570785
• 2171286-85-2
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-methylformamido}acetic acid
• 2-{N-methyl-1-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid

• Inchi： 1S/C25H28N2O5/c1-27(14-23(28)29)24(30)16-10-12-17(13-11-16)26-25(31)32-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22H,10-15H2,1H3,(H,26,31)(H,28,29)
• InChI Key： CDIWKHGAKOQBRT-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(C(N(C)CC(=O)O)=O)CC1)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{N-methyl-1-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid

Research Briefing on 2171214-30-3 and 2-{N-methyl-1-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic Acid

In recent years, the chemical and pharmaceutical industries have witnessed significant advancements in the development of novel compounds for therapeutic applications. Among these, the compound with CAS number 2171214-30-3 and the specific product name 2-{N-methyl-1-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid have garnered attention due to their potential in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential applications.

The compound 2171214-30-3 is a synthetic intermediate that has been utilized in the preparation of various biologically active molecules. Recent studies have highlighted its role in the synthesis of peptide-based therapeutics, particularly in the context of targeted drug delivery systems. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group in 2-{N-methyl-1-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid underscores its importance in solid-phase peptide synthesis (SPPS), a widely used method for producing peptides with high purity and yield.

One of the key findings from recent research is the compound's ability to serve as a building block for the development of peptide-based inhibitors targeting specific enzymes involved in disease pathways. For instance, studies have demonstrated its utility in the synthesis of inhibitors for proteases and kinases, which are critical targets in cancer and inflammatory diseases. The structural flexibility of the cyclohexyl ring and the N-methyl group in the compound allows for fine-tuning of the pharmacokinetic properties of the resulting peptides, enhancing their therapeutic potential.

In addition to its role in peptide synthesis, 2-{N-methyl-1-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid has been investigated for its potential as a linker in bioconjugation strategies. Researchers have explored its use in the development of antibody-drug conjugates (ADCs), where it serves as a stable and biocompatible linker between the antibody and the cytotoxic payload. This application is particularly promising in the field of oncology, where ADCs have shown remarkable efficacy in targeting and eliminating cancer cells while minimizing off-target effects.

Despite these advancements, challenges remain in the large-scale production and optimization of these compounds. Recent studies have focused on improving the synthetic routes to enhance yield and reduce production costs. For example, advancements in catalytic methods and green chemistry approaches have been employed to streamline the synthesis of 2171214-30-3 and its derivatives. These efforts are critical for ensuring the scalability and commercial viability of these compounds in pharmaceutical applications.

In conclusion, the compounds 2171214-30-3 and 2-{N-methyl-1-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid represent valuable tools in the field of chemical biology and drug discovery. Their versatility in peptide synthesis and bioconjugation, coupled with ongoing research to optimize their production, positions them as key players in the development of next-generation therapeutics. Future studies will likely explore their applications in other disease areas and further refine their structural properties to enhance their efficacy and safety profiles.